Cas no 1206805-30-2 ((3R,4aR,5S,6R,6aR,10R,10aS,10bR)-5-hydroxy-4a,6a,7,10b-tetramethyl-5'-oxo-1,2,4a,4',5,5',6,6a,9,10,10a,10b-dodecahydro-2'H-spiro[benzo[f]chromene-3,3'-furan]-6,10-diyl dinicotinate)

• Product Name: (3R,4aR,5S,6R,6aR,10R,10aS,10bR)-5-hydroxy-4a,6a,7,10b-tetramethyl-5'-oxo-1,2,4a,4',5,5',6,6a,9,10,10a,10b-dodecahydro-2'H-spiro[benzo[f]chromene-3,3'-furan]-6,10-diyl dinicotinate
• CAS No: 1206805-30-2
• Molecular Formula: C₃₂H₃₆N₂O₈
• Molecular Weight: 576.63700
• CID: 2841474
• PubChem ID: 129317383

(3R,4aR,5S,6R,6aR,10R,10aS,10bR)-5-hydroxy-4a,6a,7,10b-tetramethyl-5'-oxo-1,2,4a,4',5,5',6,6a,9,10,10a,10b-dodecahydro-2'H-spiro[benzo[f]chromene-3,3'-furan]-6,10-diyl dinicotinate Properties

Names and Identifiers

• (3R,4aR,5S,6R,6aR,10R,10aS,10bR)-5-hydroxy-4a,6a,7,10b-tetramethyl-5'-oxo-1,2,4a,4',5,5',6,6a,9,10,10a,10b-dodecahydro-2'H-spiro[benzo[f]chromene-3,3'-furan]-6,10-diyl dinicotinate
• 6-O-Nicotinoylscutebarbatine G
• [ "" ]
• 1206805-30-2
• [6-(cyclopenta-1,3,4-triene-1-carbonyloxy)-5-hydroxy-4a,6a,7,10b-tetramethyl-2/'-oxospiro[2,5,6,9,10,10a-hexahydro-1H-benzo[f]chromene-3,4/'-oxolane]-10-yl] cyclopenta-1,3,4-triene-1-carboxylate
• GYB80530

• InChIKey： YRHBQGMATXHLKG-WGKNOFBZSA-N
• Inchi： InChI=1S/C32H36N2O8/c1-19-9-10-22(40-27(37)20-7-5-13-33-16-20)24-29(2)11-12-32(15-23(35)39-18-32)42-31(29,4)25(36)26(30(19,24)3)41-28(38)21-8-6-14-34-17-21/h5-9,13-14,16-17,22,24-26,36H,10-12,15,18H2,1-4H3/t22-,24-,25+,26+,29-,30+,31+,32-/m1/s1
• SMILES： CC1=CC[C@H]([C@H]2[C@]1([C@H]([C@@H]([C@]3([C@@]2(CC[C@@]4(O3)CC(=O)OC4)C)C)O)OC(=O)c5cccnc5)C)OC(=O)c6cccnc6

Computed Properties

• Exact Mass: 576.24700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 546.22536804g/mol
• Heavy Atom Count: 40
• Complexity: 1420
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 108Ų

Experimental Properties

• LogP: 3.83570
• PSA: 134.14000
• Boiling Point: 722.6±60.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.5 mmHg at 25°C
• Flash Point: 390.8±32.9 °C
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones